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Compound of Interest

Compound Name: Neononanoic acid

Cat. No.: B095266

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling precautions for
neodecanoic acid, a branched-chain carboxylic acid used in various industrial applications. The
information is compiled from multiple safety data sheets and chemical databases to ensure a
thorough understanding of its properties and associated hazards.

Chemical and Physical Properties

Neodecanoic acid is a colorless to pale yellow liquid with a mild or slightly pungent odor.[1][2] It
is a mixture of C10 carboxylic acid isomers.[3][4] Its physical and chemical properties are
summarized in the table below for easy reference.
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Property Value References
CAS Number 26896-20-8 [2][5]
Molecular Formula C10H2002 [2][5]

Molar Mass 172.27 g/mol [31[41[5]
Appearance Colorless to pale yellow liquid [11[3]

Odor Mild, slightly pungent, oil-like [1][2][6]
Boiling Point 243 - 265 °C [2][3][6]
Melting Point -39 °C [31[7]

Flash Point >100 °C to 122 °C [2][61[8]
Density 0.911 - 0.92 g/cm3 [31[61I9]

Vapor Pressure

0.0012 hPa (@ 50 °C)

[6]

Solubility in Water

0.025 g/100ml at 25 °C (very

poor)

[3]7]

Solubility in Organic Solvents

Soluble in alcohols, ethers,

ketones, and other organic

[1]2]

solvents.
pKa 5.17 [3]
Auto-ignition Temperature >300 °C [6]
Lower Explosion Limit 1.4 % [6]
Upper Explosion Limit 12.4 % [6]

Hazard Identification and Classification

Neodecanoic acid is classified as a hazardous substance. The GHS classification and

corresponding hazard statements are provided in the table below.
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Classification Code Description References
Skin Irritation H315 Causes skin irritation. [5]
_ o Causes serious eye
Serious Eye Irritation H319 S [5]
irritation.

Harmful to aquatic life
H412 with long lasting [8][10]
effects.

Aquatic Hazard (long-

term)

Some sources also indicate that it may be harmful if swallowed or in contact with skin.[7][10] It
Is a combustible liquid that may burn but does not ignite readily.[6]

Toxicological Data

The toxicological profile of neodecanoic acid indicates low acute toxicity. However, it is an
irritant to the skin and eyes.

Endpoint Species Route Value References
LD50 Rat Oral 2,066 mg/kg [6]
LC50 Rat Inhalation >3 mg/l (6 h) [6]

o Skin Corrosion/Irritation: Causes skin irritation.[5] Repeated or prolonged contact may cause
dermatitis.[7][11]

» Serious Eye Damage/Irritation: Causes serious eye irritation.[5]

o Respiratory or Skin Sensitization: Not classified as a respiratory or skin sensitizer.[5]
o Germ Cell Mutagenicity: Not classified as a germ cell mutagen.[5]

» Carcinogenicity: Not classified as carcinogenic.[5]

» Reproductive Toxicity: Not classified as a reproductive toxicant.[5]
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Experimental Protocols: Detailed experimental protocols for the cited toxicological studies are
not available in the public domain through the conducted searches. The provided data is based
on summaries found in safety data sheets.

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize exposure and ensure safety.
4.1. Handling

» Handle in a well-ventilated area.[8][11]

e Avoid contact with skin and eyes.[8][11]

o Wear suitable personal protective equipment (PPE).[8][11]

e Do not eat, drink, or smoke in work areas.[5]

e Wash hands thoroughly after handling.[5]

o Above 94°C, use a closed system and ventilation.[7][8][11]

o Prevent the formation of mists.[7]

4.2. Storage

Store in a cool, well-ventilated place.[12]

Keep containers tightly closed.[12]

Store separately from strong oxidants and incompatible materials.[7][8][11]

Store in an area without drain or sewer access.[7][8][11]

4.3. Incompatible Materials

e Strong oxidizing agents.[6][7]

© 2025 BenchChem. All rights reserved. 4/11 Tech Support


https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://www.chemos.de/import/data/msds/GB_en/26896-20-8-A0062843-GB-en.pdf
https://www.chemos.de/import/data/msds/GB_en/26896-20-8-A0062843-GB-en.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.lookchem.com/msds/29697/26896-20-8_Neodecanoic%20acid.html
https://www.lookchem.com/msds/29697/26896-20-8_Neodecanoic%20acid.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.chemicalbook.com/msds/Neodecanoic-acid.pdf
https://www.echemi.com/sds/neodecanoic-acid-pd181109108423.html
https://redox.com/wp-content/sds/396.pdf
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_lang=en&p_card_id=1699
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b095266?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

o Caustic agents, amines, aldehydes, inorganic acids, alkanolamines, monomers,

polymerizable esters, alkylene oxides, cyanohydrides, nitriles, and ammonia.[6]

e Reacts with bases in neutralization reactions, which can be exothermic.[3][9]

e May react with active metals to form gaseous hydrogen.[8][9]

Personal Protective Equipment (PPE)

The following PPE is recommended when handling neodecanoic acid:

PPE Type

Specification References

Eye/Face Protection

Safety glasses with side

shields or chemical safety [6]

goggles.

Hand Protection

Compatible, chemical-resistant ]
gloves.

Skin and Body Protection

Protective work clothing, long
[61[13]
sleeves.

Respiratory Protection

Use a properly fitted, air-

purifying or air-fed respirator if

ventilation is inadequate or if

vapors/mists are generated. A [6I[71[8][11]
filter respirator for organic

gases and vapors is

recommended.

First Aid Measures

In case of exposure, follow these first aid procedures:
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Exposure Route First Aid Measures References

Move the person to fresh air
and keep at rest. If breathing is

Inhalation difficult, administer oxygen. [51I6][11]
Seek medical attention if

symptoms persist.

Immediately remove
contaminated clothing. Wash
. the affected area with plenty of
Skin Contact o [51[6][11]
soap and water. If skin irritation
occurs, get medical

advice/attention.

Immediately flush eyes with
plenty of water for at least 15
minutes, holding eyelids open.
Remove contact lenses if
Eye Contact [5]1[6]
present and easy to do.
Continue rinsing. If eye
irritation persists, get medical

advice/attention.

Do NOT induce vomiting.
) Rinse mouth with water. Seek
Ingestion ) o [51[81111]
medical attention if you feel

unwell.

Fire Fighting and Accidental Release Measures

7.1. Fire Fighting

o Suitable Extinguishing Media: Use dry chemical, carbon dioxide (COZ2), alcohol-resistant
foam, or water spray/fog.[6][8]

o Unsuitable Extinguishing Media: Do not use a high-volume water jet.[6]
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e Hazards from Combustion: May produce irritating and/or toxic smoke and fumes, including
carbon monoxide and carbon dioxide.[6] Containers may explode when heated.[6]

» Firefighter Protection: Wear positive pressure self-contained breathing apparatus (SCBA)
and full protective clothing.[6]

7.2. Accidental Release

e Personal Precautions: Evacuate unnecessary personnel. Use personal protective
equipment. Ensure adequate ventilation. Eliminate all ignition sources.[6]

e Environmental Precautions: Prevent entry into waterways, drains, or confined areas.[6][3]

o Containment and Cleanup: Stop the leak if it is safe to do so. Absorb the spill with sand,
earth, or other non-combustible absorbent material.[6][8] Collect the absorbed material into
suitable, closed containers for disposal.[6][8]

Disposal Considerations

Dispose of neodecanoic acid and its containers in accordance with local, regional, and national
regulations.[5][10] Do not flush into surface water or sanitary sewer systems.[6] Contaminated
packaging should be handled in the same way as the substance itself.[5]

Visualizations

The following diagrams illustrate key safety and handling workflows for neodecanoic acid.
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Neodecanoic Acid Spill Response Workflow

Chemical Spill Occurs

Assess the Situation
(Size, Location, Hazards)

e

Evacuate Immediate Area

Don Appropriate PPE
(Gloves, Goggles, Respirator)

Contain the Spill
(Use absorbents, dikes)

Clean Up Spill
(Absorb liquid, collect solids)

Decontaminate Area
and Equipment

Dispose of Waste
(Follow regulations)

Report the Incident

Click to download full resolution via product page

Caption: Workflow for responding to a neodecanoic acid spill.
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Hazard Management for Neodecanoic Acid

Hazard Identification

Chemical Hazards Physical Hazards
(Irritant, Combustible) (Liquid, Vapors)

Exposure Potential
(Inhalation, Skin, Eyes)

Severity of Harm

Engineering Controls Administrative Controls Personal Protective Equipment
(Ventilation, Closed Systems) (SOPs, Training) (Gloves, Goggles)

Review and Monitor
Effectiveness

Click to download full resolution via product page

Caption: Logical flow of hazard identification and risk management.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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